Cas no 2228487-25-8 (3-(5-methylfuran-2-yl)oxypiperidine)

• Product Name: 3-(5-methylfuran-2-yl)oxypiperidine
• CAS No: 2228487-25-8
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 6269228
• PubChem ID: 165617934
• Update Time: 2025-06-12

3-(5-methylfuran-2-yl)oxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylfuran-2-yl)oxypiperidine
• 3-[(5-methylfuran-2-yl)oxy]piperidine
• 2228487-25-8
• EN300-1817564

• Inchi： 1S/C10H15NO2/c1-8-4-5-10(12-8)13-9-3-2-6-11-7-9/h4-5,9,11H,2-3,6-7H2,1H3
• InChI Key： REQGIZIWKJAFSK-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C)O1)C1CNCCC1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.4Ų

Additional information on 3-(5-methylfuran-2-yl)oxypiperidine

Professional Introduction to Compound with CAS No. 2228487-25-8 and Product Name: 3-(5-methylfuran-2-yl)oxypiperidine

3-(5-methylfuran-2-yl)oxypiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228487-25-8, is a compound of significant interest in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound combines a piperidine ring with a furyl moiety, which together create a molecular framework that may exhibit desirable pharmacological properties.

The piperidine ring is a common pharmacophore in drug discovery, known for its ability to enhance solubility, bioavailability, and metabolic stability. Its structural flexibility allows for the facile introduction of various substituents, making it a versatile scaffold for designing novel therapeutic agents. In contrast, the furyl group, particularly the 5-methylfuran-2-yl substituent, introduces additional electronic and steric features that can influence the compound's interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with high precision. Studies have shown that the presence of the 5-methylfuran-2-yl group can modulate the electronic properties of the piperidine ring, potentially enhancing its ability to interact with specific protein targets. This has opened up new avenues for developing drugs targeting neurological disorders, where precise modulation of receptor activity is crucial.

One of the most promising applications of 3-(5-methylfuran-2-yl)oxypiperidine is in the treatment of central nervous system (CNS) disorders. Preclinical studies have indicated that derivatives of this compound may exhibit potent activity against enzymes and receptors involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The unique combination of the piperidine and furyl moieties may allow for selective binding to these targets while minimizing off-target effects.

The synthesis of 3-(5-methylfuran-2-yl)oxypiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to streamline the process. These techniques not only improve efficiency but also enhance the scalability of production, making it feasible for industrial applications.

In addition to its potential therapeutic applications, 3-(5-methylfuran-2-yl)oxypiperidine has been explored as a building block for more complex molecules. Medicinal chemists often use such intermediates to construct libraries of compounds for high-throughput screening (HTS). The structural diversity provided by this compound allows for rapid exploration of chemical space, increasing the likelihood of discovering novel lead compounds with improved pharmacokinetic profiles.

The pharmacokinetic properties of 3-(5-methylfuran-2-yl)oxypiperidine are also under investigation. Metabolic stability studies have revealed that the compound undergoes biotransformation via multiple pathways, including cytochrome P450-mediated oxidation. Understanding these processes is crucial for predicting drug efficacy and safety, as well as for designing prodrugs or analogs with enhanced bioavailability.

Recent research has also highlighted the role of 3-(5-methylfuran-2-yl)oxypiperidine in modulating inflammatory pathways. Studies suggest that derivatives of this compound may inhibit key enzymes involved in inflammation, such as COX-2 and LOX. This has implications for developing treatments for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates often involves rigorous testing in animal models before human trials can begin. Preclinical studies with 3-(5-methylfuran-2-yl)oxypiperidine have demonstrated promising results in models of pain relief and cognitive function. These findings provide a strong rationale for further investigation into its potential as a therapeutic agent.

Regulatory considerations are an essential part of bringing any new drug to market. The synthesis and characterization of 3-(5-methylfuran-2-yl)oxypiperidine must comply with Good Manufacturing Practices (GMP) to ensure consistency and safety. Additionally, comprehensive toxicological studies are required to assess potential side effects before clinical trials can be initiated.

The future prospects for 3-(5-methylfuran-2-yl)oxypiperidine are bright, with ongoing research focused on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area, bringing innovative treatments to patients worldwide.